N-(2-chlorobenzyl)-2,2-diphenylpropanamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2,2-diphenylpropanamide
• InChI: InChI=1S/C22H20ClNO/c1-22(18-11-4-2-5-12-18,19-13-6-3-7-14-19)21(25)24-16-17-10-8-9-15-20(17)23/h2-15H,16H2,1H3,(H,24,25)
• InChI Key: HTNXFEVAIOLGJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C22H20ClNO
• Molecular Weight: 349.9 g/mol

Description

N-(2-chlorobenzyl)-2,2-diphenylpropanamide, also known as Dyclonine, is a local anesthetic drug that is used to relieve pain and discomfort in various medical procedures. It was first synthesized in 1947 and has been used in various forms since then. Dyclonine is a member of the amide class of local anesthetics and is commonly used in dentistry, dermatology, and ophthalmology.

Mechanism of Action

N-(2-chlorobenzyl)-2,2-diphenylpropanamide works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by binding to and inhibiting the function of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, N-(2-chlorobenzyl)-2,2-diphenylpropanamide prevents the generation and transmission of pain signals.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-2,2-diphenylpropanamide has been shown to have minimal systemic absorption and is primarily metabolized in the liver. It has a half-life of approximately 2-3 hours and is excreted primarily in the urine. N-(2-chlorobenzyl)-2,2-diphenylpropanamide has been shown to have a low potential for toxicity and has been used safely in various medical procedures.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-2,2-diphenylpropanamide has several advantages for use in laboratory experiments. It is a potent local anesthetic that can be used to block pain signals in animal models. It has also been shown to have antimicrobial properties, which can be useful in the development of new drugs. However, N-(2-chlorobenzyl)-2,2-diphenylpropanamide has limitations in terms of its solubility and stability, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-2,2-diphenylpropanamide. One potential area of study is the development of new drugs based on the structure of N-(2-chlorobenzyl)-2,2-diphenylpropanamide. Another area of research is the study of ion channels and their role in pain perception, which could lead to the development of new pain management strategies. Additionally, N-(2-chlorobenzyl)-2,2-diphenylpropanamide could be used in the development of new antimicrobial agents to combat drug-resistant infections.

Synthesis Methods

N-(2-chlorobenzyl)-2,2-diphenylpropanamide can be synthesized through several methods, including the reaction of 2-chlorobenzylamine with 2,2-diphenylacetyl chloride in the presence of a base such as sodium hydroxide. The reaction produces N-(2-chlorobenzyl)-2,2-diphenylpropanamide hydrochloride, which is the salt form of the drug. The purity of N-(2-chlorobenzyl)-2,2-diphenylpropanamide can be improved through recrystallization and other purification techniques.

Scientific Research Applications

N-(2-chlorobenzyl)-2,2-diphenylpropanamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have antimicrobial properties and has been used in the development of antifungal and antibacterial agents. N-(2-chlorobenzyl)-2,2-diphenylpropanamide has also been used in the study of ion channels and their role in pain perception.